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-Hexalactone Enantiomers

Executive Summary

5-Hexanolide (syn.[1]

-Hexalactone) is a chiral saturated lactone critical to flavor chemistry and chemical ecology.
While often supplied as a racemate (CAS 823-22-3), its biological activity is highly
enantioselective. The (R)-enantiomer is the predominant naturally occurring form in dairy and
fruits, responsible for the characteristic creamy-coconut olfactory profile. The (S)-enantiomer
exhibits a distinct, often weaker sensory profile and differential activity in insect pheromone
signaling systems. This guide dissects their divergent behaviors in human olfaction, insect
communication, and pharmacological applications.

Chemical Identity & Physical Properties|[2][3][4][5][6]
[7]

Molecule: 5-Hexanolide (6-methyltetrahydro-2H-pyran-2-one) Chirality: The C5 stereocenter
governs the orientation of the methyl group, creating two enantiomers.[2]
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Property

(R)-5-Hexanolide

(S)-5-Hexanolide

Racemate (*)

CAS Number

104468-21-5 (approx.)

104468-22-6 (approx.)

823-22-3

Stereochemistry

(+)-Enantiomer

(typically)

(-)-Enantiomer

(typically)

Mixture (50:50)

Natural Occurrence

Predominant (Milk fat,
Apricot, Plum)

Minor trace (some

fermentations)

Synthetic origin

Creamy, Coconut,

Herbal, Fatty, Less

Odor Quality o Sweet, Milky, Nutty
Coumarinic Intense
N , 110-112 °C (15 110-112 °C (15 110-112 °C (15
Boiling Point
mmHg) mmHg) mmHg)
LogP (Predicted) ~1.1 ~1.1 ~1.1

Technical Note: The sign of optical rotation for

-lactones can vary by solvent and concentration, but the (R)-configuration in the

-lactone series generally correlates with the "natural” creamy/coconut odor

character found in dairy lipids.

Sensory Profile & Olfactory Receptor Binding

The primary biological activity of 5-hexanolide in humans is the modulation of olfactory

receptors (ORSs). The "coconut" note is a classic example of chiral recognition by G-protein

coupled receptors (GPCRS).

Mechanism of Action

Lactones bind to specific ORs (e.g., OR1G1 in humans) via hydrophobic interactions with the

alkyl chain and hydrogen bonding with the lactone carbonyl.
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» Binding Affinity: The (R)-enantiomer's methyl group orientation typically aligns optimally with
the hydrophobic pocket of the receptor, resulting in a lower odor detection threshold (ODT).

o Perceptual Difference:

o (R)-Isomer: Characterized by rich, creamy, coconut, and mild coumarin notes. It provides
the "mouthfeel” perception in dairy flavors.

o (S)-Isomer: Often described as having a "greener,"” more herbal, or chemically "fatty" note,
lacking the depth of the (R)-isomer.

Comparative Data

Parameter (R)-Enantiomer (S)-Enantiomer

Odor Threshold (Air) Low (ppb range) Higher (often 2-5x less potent)
Flavor Descriptor Sweet, Creamy, Dairy-like Waxy, Herbal, Weak
Application Premium Flavoring Industrial/Masking

(Dairy/Fruit)

Ecological Signaling: Pheromone Activity

In chemical ecology, 5-hexanolide and its analogs serve as species-specific signals. The
enantiomeric ratio (ER) is often the "key" to the lock of insect antennae.

Case Study: Bactrocera oleae (Olive Fruit Fly)

Male olive fruit flies release a blend of lactones to attract females. While

-hexalactone is the primary attractant,
-hexalactone is a critical component of the male bouquet.

o Activity: Research indicates that while

-hexalactone triggers strong attraction, the presence of

-hexalactone (specifically the naturally produced isomer) modulates this response,
potentially acting as a short-range courtship signal or spacing pheromone.
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Enantioselectivity: In related species like Rhagoletis batava, the male-produced pheromone
is explicitly (-)-

-heptalactone (an S-like configuration), proving that insects can distinguish lactone chirality

with high precision.

Signaling Pathway Diagram

The following diagram illustrates the pheromone processing pathway in Tephritid flies,
highlighting the discrimination between isomers.
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Caption: Differential signal processing of lactone enantiomers in insect olfactory systems.

Pharmacological & Toxicological Profile

While primarily used as flavoring agents (GRAS status), 5-hexanolide exhibits weak
pharmacological activities that are relevant for drug delivery and antimicrobial formulations.

Antimicrobial Activity

-Lactones possess lipophilic tails that can disrupt microbial cell membranes.

e Spectrum: Active against S. aureus, E. coli, and Mycobacterium sp., but with high Minimum

Inhibitory Concentrations (MIC > 500 pg/mL).

o Enantiomeric Difference: There is no significant evidence of strong enantioselectivity in
antimicrobial action, suggesting a non-specific mechanism (surfactant-like membrane
disruption) rather than specific protein target binding.
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Metabolic Fate

In mammals, 5-hexanolide is rapidly metabolized.

Hydrolysis: The lactone ring is opened by paraoxonase (lactonase) enzymes in the
blood/liver to form 5-hydroxyhexanoic acid.

» Oxidation: The hydroxy acid is further oxidized via beta-oxidation pathways.
o EXxcretion: Metabolites are excreted in urine.

o Note: The hydrolysis rate may vary slightly between enantiomers due to the chiral preference
of specific esterases/lactonases.

Synthesis & Production for Bioassays[9]

To test these activities, obtaining high optical purity (>98% ee) is essential. The standard
industrial racemate is insufficient for precise biological characterization.

Chemoenzymatic Resolution Protocol

The most robust method for producing pure (R)- and (S)-5-hexanolide involves the kinetic
resolution of the racemate using lipases (e.g., Candida antarctica Lipase B, CAL-B).

Protocol Overview:

Substrate: Racemic

-hexalactone.

e Enzyme: Immobilized CAL-B (Novozym 435).

e Solvent: Organic solvent (e.g., MTBE) with a nucleophile (ethanol) for ring opening, OR
aqueous buffer for hydrolysis.

o Reaction: The enzyme preferentially hydrolyzes one enantiomer (typically S) to the hydroxy
acid/ester, leaving the other (R) as the unreacted lactone.
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Caption: Chemoenzymatic kinetic resolution workflow to isolate enantiopure 5-hexanolide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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